Cas no 694434-08-7 (3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole)

• Product Name: 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole
• CAS No: 694434-08-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 391786
• PubChem ID: 16005226
• Update Time: 2025-10-20

3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-dihydro-3-(4-methoxyphenyl)-
• 1H-Pyrrole,2,5-dihydro-3-(4-methoxyphenyl)-(9CI)
• 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole
• Z1262616902
• SCHEMBL14085315
• CS-0225613
• EN300-124437
• DTXSID80580996
• AKOS017531980
• 694434-08-7

• Inchi： 1S/C11H13NO/c1-13-11-4-2-9(3-5-11)10-6-7-12-8-10/h2-6,12H,7-8H2,1H3
• InChI Key： PHRJFEYVZYMCIC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CCNC1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Additional information on 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole

Recent Advances in the Study of 3-(4-Methoxyphenyl)-2,5-dihydro-1H-pyrrole (CAS: 694434-08-7)

3-(4-Methoxyphenyl)-2,5-dihydro-1H-pyrrole (CAS: 694434-08-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, biological activities, and potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

The synthesis of 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, which significantly reduced the production of by-products and enhanced scalability. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole has shown promising results as a modulator of key signaling pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on the NF-κB pathway, which is implicated in inflammation and cancer. The compound exhibited low micromolar IC50 values in cell-based assays, suggesting its potential as a lead compound for anti-inflammatory and anti-cancer therapies.

Another area of interest is the compound's neuroprotective properties. Research published in ACS Chemical Neuroscience in 2024 highlighted its ability to mitigate oxidative stress in neuronal cells, a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study proposed that the methoxyphenyl moiety plays a crucial role in scavenging reactive oxygen species (ROS), thereby protecting neurons from damage.

Despite these promising findings, challenges remain in the development of 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to improve its metabolic stability. Additionally, more in vivo studies are needed to validate its efficacy and safety profiles.

In conclusion, 3-(4-methoxyphenyl)-2,5-dihydro-1H-pyrrole (CAS: 694434-08-7) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future research, particularly in the areas of oncology and neurology. Continued efforts to address its pharmacokinetic limitations will be essential for translating these findings into clinical applications.